7-Bromo-5-methoxybenzofuran

• IUPAC Name: 7-bromo-5-methoxy-1-benzofuran
• InChI: InChI=1S/C9H7BrO2/c1-11-7-4-6-2-3-12-9(6)8(10)5-7/h2-5H,1H3
• InChI Key: WKGVJRCYYJKXJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)C=CO2)Br
• Molecular Formula: C9H7BrO2
• DSSTOX Substance ID: DTXSID70622874
• Molecular Weight: 227.05 g/mol
• CAS RN: 90484-47-2

Description

7-Bromo-5-methoxybenzofuran is a chemical compound with the molecular formula C9H7BrO2. It is a solid substance at ambient temperature.

Synthesis Analysis

The synthesis of benzofuran derivatives like this compound often involves bromination of o-vanillin. The key intermediates, such as 5-bromo-7-methoxy benzofuran-2-ethyl carboxylate, are obtained by condensing with diethylbromomelonate in the presence of dry acetone and anhydrous potassium carbonate.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzofuran ring substituted with a bromine atom at the 7th position and a methoxy group at the 5th position.

Chemical Reactions Analysis

Benzofuran compounds, including this compound, are known to undergo various chemical reactions. They are often involved in redox processes, passing through intermediates with short life-times.

Physical And Chemical Properties Analysis

This compound is a solid substance at ambient temperature. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Antimicrobial Agents

7-Bromo-5-methoxybenzofuran: . The structural features of benzofuran derivatives make them suitable for the development of new drugs aimed at treating microbial diseases. This compound can be explored for its efficacy against various microbes, potentially leading to the development of novel antimicrobial therapies.

Anti-Tumor Activity

. The unique structure of This compound could be utilized in synthesizing compounds with anti-tumor properties. Research in this area could lead to the discovery of new cancer treatments, especially targeting tumors that are resistant to current therapies.

Anti-Viral Applications

. This compound could serve as a key intermediate in the synthesis of compounds with potential efficacy against various viral infections, including hepatitis C, offering a new avenue for antiviral drug development.

Anti-Oxidative Properties

. As an antioxidant, This compound could be used in research focused on preventing oxidative stress-related diseases, thereby contributing to the development of treatments for conditions such as neurodegenerative disorders.

Drug Synthesis and Development

. This compound can be a valuable compound in medicinal chemistry for the creation of a variety of therapeutic agents.

Natural Product Synthesis

. This compound could be instrumental in the synthesis of natural product analogs, aiding in the discovery and development of new drugs derived from natural sources.

Mechanism of Action

While the specific mechanism of action for 7-Bromo-5-methoxybenzofuran is not mentioned in the search results, benzofuran compounds are generally known to interact with various biological targets. They often act as indirect monoamine agonists, interacting with transporters similarly to MDMA, and also interact with 5-HT receptors.

Safety and Hazards

The safety data sheet for 7-Bromo-5-methoxybenzofuran indicates that it is intended for R&D use only and not for medicinal, household, or other uses. Specific hazard statements were not found in the search results.

Future Directions

While specific future directions for 7-Bromo-5-methoxybenzofuran were not found in the search results, benzofuran derivatives in general have been the focus of many research studies due to their wide range of biological activities. They are often used as scaffolds for developing new therapeutic agents.

Synthesis routes and methods

Procedure details

To a mixture of the product from step B (2.7 g, 8.5 mmol) in toluene (10 mL) was added PPA (1.0 mL). The reaction was heated at 70° C. for 1 hr. The reaction was cooled to room temperature. The mixture was diluted with EtOAc (200 mL) and the water phase was adjusted to pH 7-8 by NaOH (2 mol/L). The organic phase was washed with brine (50 mL), dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica column chromatography (eluted with PE) to afford the title compound (0.27 g, 16%) as an oil. 1H-NMR (600 MHz, CDCl3) δ 7.68 (d, J=2.1 Hz, 1H), 7.13 (d, J=2.2 Hz, 1H), 7.04 (d, J=2.3 Hz, 1H), 6.79 (d, J=2.1 Hz, 1H), 3.86 (s, 3H) ppm.